Cas no 1804033-32-6 (3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804033-32-6
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4798522
• Update Time: 2025-08-05

3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-7-4(1-12)3-15-5(2-13)6(7)14/h3H,1,12,14H2
• InChI Key： OQYLLQSOEUPNTL-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C#N)N=CC=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.8
• Topological Polar Surface Area: 98

Additional information on 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

Professional Introduction to 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804033-32-6)

3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine, a compound with the chemical identifier CAS No. 1804033-32-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, featuring a pyridine core, has garnered considerable attention due to its unique structural and functional properties. The presence of multiple functional groups, including amino, cyano, and trifluoromethoxy substituents, makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's structural configuration is highly relevant in the context of modern drug discovery. The pyridine ring is a common motif in many pharmacologically active agents, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of an aminomethyl group at the 5-position enhances the compound's reactivity and potential for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of small molecules that can modulate cellular processes through precise targeting of biological pathways. 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine has emerged as a promising candidate in this regard. Its multifunctional nature allows for the exploration of various therapeutic applications, particularly in areas such as oncology, inflammation, and neurodegenerative diseases. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The compound's potential is further underscored by its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and agonists that target specific enzymes and receptors implicated in various diseases. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. These findings highlight the compound's significance as a building block in medicinal chemistry.

The synthesis of 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine involves a series of well-defined chemical transformations that showcase the ingenuity of synthetic organic chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the amino, cyano, and trifluoromethoxy groups. Each step is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits potent effects on various biological targets, making it a valuable tool for drug discovery. For example, research has shown that derivatives of this compound can modulate signaling pathways involved in cell proliferation and differentiation. These effects are particularly relevant in the context of developing treatments for diseases such as cancer and autoimmune disorders.

The pharmacokinetic properties of 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Studies have begun to explore its behavior in different biological systems, providing insights into its potential as a lead compound for further development.

In conclusion, 3-Amino-5-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and multifunctional nature make it a valuable scaffold for the development of novel bioactive molecules. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.